3-Amino-5-(5-bromo-3-methyl-2-pyridyl)pyrazole Hydrochloride

• Molecular Formula: C9H10BrClN4
• Molecular Weight: 289.56 g/mol
• IUPAC Name: 5-(5-bromo-3-methylpyridin-2-yl)-1H-pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C9H9BrN4.ClH/c1-5-2-6(10)4-12-9(5)7-3-8(11)14-13-7;/h2-4H,1H3,(H3,11,13,14);1H
• InChI Key: UVSAUWXFKUZAQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1C2=CC(=NN2)N)Br.Cl

Description

3-Amino-5-(5-bromo-3-methyl-2-pyridyl)pyrazole Hydrochloride is a heterocyclic compound that belongs to the pyrazole family. Pyrazoles are known for their versatility in organic synthesis and medicinal chemistry due to their unique structural properties and reactivity

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-5-(5-bromo-3-methyl-2-pyridyl)pyrazole Hydrochloride typically involves the reaction of 5-bromo-3-methyl-2-pyridinecarboxaldehyde with hydrazine hydrate to form the corresponding hydrazone. This intermediate is then cyclized to form the pyrazole ring

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization and chromatography are employed to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

3-Amino-5-(5-bromo-3-methyl-2-pyridyl)pyrazole Hydrochloride undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom at the 5-position of the pyridyl ring can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions: The compound can undergo oxidation to form corresponding oxides or reduction to form amines.

Cyclization Reactions: The amino group can participate in cyclization reactions to form more complex heterocyclic structures.

Common Reagents and Conditions

Nucleophiles: For substitution reactions, common nucleophiles include amines, thiols, and alkoxides.

Oxidizing Agents: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reducing Agents: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Major Products Formed

Substituted Pyrazoles: Substitution reactions yield various substituted pyrazoles depending on the nucleophile used.

Oxides and Amines: Oxidation and reduction reactions yield oxides and amines, respectively.

Cyclized Products: Cyclization reactions yield more complex heterocyclic compounds.

Scientific Research Applications

3-Amino-5-(5-bromo-3-methyl-2-pyridyl)pyrazole Hydrochloride has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential use in drug development, particularly as a lead compound for designing new therapeutic agents.

Industry: The compound is used in the synthesis of dyes, agrochemicals, and other industrially relevant chemicals.

Mechanism of Action

The mechanism of action of 3-Amino-5-(5-bromo-3-methyl-2-pyridyl)pyrazole Hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects . The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 3-Amino-5-methylpyrazole
• 5-Bromo-3-methyl-2-pyridylamine
• 2-Amino-5-bromo-3-methylpyridine

Uniqueness

3-Amino-5-(5-bromo-3-methyl-2-pyridyl)pyrazole Hydrochloride is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties.